2-[4-(Propan-2-yl)phenyl]piperidine hydrochloride

• IUPAC Name: 2-(4-propan-2-ylphenyl)piperidine;hydrochloride
• InChI: InChI=1S/C14H21N.ClH/c1-11(2)12-6-8-13(9-7-12)14-5-3-4-10-15-14;/h6-9,11,14-15H,3-5,10H2,1-2H3;1H
• InChI Key: NZEKMWLDFNIWTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2CCCCN2.Cl
• Molecular Formula: C14H22ClN
• Molecular Weight: 239.78 g/mol
• CAS No.: 1423031-37-1

Description

“2-[4-(Propan-2-yl)phenyl]piperidine hydrochloride”, also known as IPPH, is a synthetic research chemical. It has a molecular weight of 239.79 and its IUPAC name is 2-(4-isopropylphenyl)piperidine hydrochloride.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, piperidine derivatives have been synthesized through various intra- and intermolecular reactions. For instance, a series of new diphenyl (piperidine-4-yl) methanol derivatives were prepared and evaluated for their antiproliferative activity.

Physical and Chemical Properties Analysis

“this compound” is a powder with a storage temperature at room temperature. More detailed physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Assay Method Development

A sensitive high-performance liquid chromatographic assay method was developed for 1-[4-(4-fluorophenyl)-piperazine-1-yl]-3-(2-oxopyrrolidin-1-yl)-propane hydrochloride, a potent anti-ischemic and anti-hypertensive agent, highlighting its potential for quality control and stability studies in drug development. The method achieved separation on a C(18) Purospher column, demonstrating the compound's relevance in pharmaceutical analysis (Dwivedi et al., 2003).

Crystal Structure Analysis

Two crystal forms of paroxetine hydrochloride, related to the piperidine family, were analyzed using X-ray crystallography. This study provided insights into the molecular structure and potential interactions of piperidine derivatives, which could influence the development of new pharmaceutical compounds (Yokota et al., 1999).

Neuroprotective Agents

Research identified (1S,2S)-1-(4-hydroxyphenyl)-2-(4-hydroxy-4-phenylpiperidino)-1-propanol as a potent and selective NMDA antagonist with potential as a neuroprotective agent, highlighting the therapeutic potential of piperidine derivatives in neurodegenerative diseases (Chenard et al., 1995).

Anti-Acetylcholinesterase Activity

A series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives showed potent anti-acetylcholinesterase activity, indicating their potential use in treating conditions such as Alzheimer's disease (Sugimoto et al., 1992).

Opioid Receptor Antagonism

2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine demonstrated high affinity and selectivity as a κ-opioid receptor antagonist, suggesting its potential in treating depression and addiction disorders (Grimwood et al., 2011).

Future Directions

While specific future directions for “2-[4-(Propan-2-yl)phenyl]piperidine hydrochloride” were not found, piperidine and its derivatives have been recognized as important synthetic fragments for designing drugs and have a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Mechanism of Action

Target of Action

Piperidine derivatives have been found to interact with various targets, including receptor tyrosine kinases such as anaplastic lymphoma kinase (alk) and c-ros oncogene 1 kinase (ros1) .

Mode of Action

Piperidine derivatives, in general, are known to interact with their targets, leading to various biochemical changes .

Biochemical Pathways

Piperidine derivatives have been associated with various biochemical pathways, depending on their specific targets .

Result of Action

Piperidine derivatives are known to have various biological and pharmacological activities .

Biochemical Analysis

Biochemical Properties

2-[4-(Propan-2-yl)phenyl]piperidine hydrochloride plays a crucial role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with receptor tyrosine kinases, which are critical for cell signaling pathways . The nature of these interactions often involves binding to the active site of the enzyme, thereby inhibiting or modulating its activity .

Cellular Effects

This compound influences various cellular processes. It affects cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, it has been observed to alter the expression of genes involved in cell proliferation and apoptosis, thereby impacting cell growth and survival . Additionally, it can influence metabolic pathways by interacting with key metabolic enzymes .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . It binds to specific receptors or enzymes, leading to the inhibition of their activity. This inhibition can result in downstream effects on various cellular processes, including cell signaling and gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function . Studies have shown that it remains stable under standard laboratory conditions, but its activity may decrease over extended periods due to degradation . Long-term exposure to the compound can lead to sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, such as modulating cell signaling pathways and gene expression . At higher doses, it can cause toxic or adverse effects, including cellular toxicity and organ damage . Threshold effects have been observed, where the compound’s activity significantly changes at specific dosage levels .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in metabolic processes . For instance, it can affect the activity of enzymes involved in the metabolism of lipids and carbohydrates . These interactions can lead to changes in metabolic flux and metabolite levels, impacting overall cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve specific transporters and binding proteins . These interactions facilitate the compound’s localization and accumulation in specific cellular compartments . The compound’s distribution can influence its activity and function, as it may preferentially accumulate in certain tissues or organs .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function . Targeting signals and post-translational modifications may direct the compound to particular compartments or organelles within the cell . This localization is crucial for its interaction with specific biomolecules and its overall biochemical activity .